Cas no 100347-68-0 (Benzoic acid,4-hydroxy-3-(2-propen-1-yl)-5-propyl-, ethyl ester)
100347-68-0 structure
Product Name:Benzoic acid,4-hydroxy-3-(2-propen-1-yl)-5-propyl-, ethyl ester
CAS No:100347-68-0
MF:C15H20O3
MW:248.317504882813
CID:142280
PubChem ID:57808
Update Time:2025-04-19
Benzoic acid,4-hydroxy-3-(2-propen-1-yl)-5-propyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-hydroxy-3-(2-propen-1-yl)-5-propyl-, ethyl ester
- ethyl 4-hydroxy-3-prop-2-enyl-5-propylbenzoate
- 3-Allyl-4-hydroxy-5-propyl-benzoesaeure-aethylester
- 3-Allyl-4-hydroxy-5-propylbenzoic acid ethyl ester
- AC1L1NQH
- AC1Q64FH
- BENZOIC ACID, 3-ALLYL-4-HYDROXY-5-PROPYL-, ETHYL ESTER
- BRN 2652479
- Ethyl 3-allyl-4-hydroxy-5-propylbenzoate
- ethyl 4-hydroxy-3-(prop-2-en-1-yl)-5-propylbenzoate
- LS-35564
- Benzoicacid, 3-allyl-4-hydroxy-5-propyl-, ethyl ester (6CI)
- Benzoic acid,4-hydroxy-3-(2-propenyl)-5-propyl-, ethyl ester (9CI)
- 100347-68-0
- DTXSID10143215
-
- Inchi: 1S/C15H20O3/c1-4-7-11-9-13(15(17)18-6-3)10-12(8-5-2)14(11)16/h4,9-10,16H,1,5-8H2,2-3H3
- InChI Key: HGBSODFOTQNLSP-UHFFFAOYSA-N
- SMILES: OC1C(CC=C)=CC(C(=O)OCC)=CC=1CCC
Computed Properties
- Exact Mass: 248.1413
- Monoisotopic Mass: 248.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Benzoic acid,4-hydroxy-3-(2-propen-1-yl)-5-propyl-, ethyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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